Cas no 1216193-96-2 (1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one)

• Product Name: 1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one
• CAS No: 1216193-96-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6625800
• PubChem ID: 62548508
• Update Time: 2026-03-11

1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,5-dimethylphenyl)-3-methoxy-
• 1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one
• G71825
• 1216193-96-2
• AKOS011839445

• Inchi： 1S/C12H16O2/c1-9-4-5-10(2)11(8-9)12(13)6-7-14-3/h4-5,8H,6-7H2,1-3H3
• InChI Key： GAXYFAVKWUCYNT-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC=C1C)(=O)CCOC

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.996±0.06 g/cm3(Predicted)
• Boiling Point: 298.8±28.0 °C(Predicted)

Additional information on 1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one

Introduction to 1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one (CAS No. 1216193-96-2)

1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one, also known by its CAS number 1216193-96-2, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a substituted phenyl ring and a methoxy group attached to a propanone backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one is C₁₂H₁₆O₂, and its molecular weight is approximately 192.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including Friedel-Crafts alkylation and subsequent methylation steps. These synthetic pathways have been extensively studied and optimized to ensure high yields and purity levels, which are crucial for downstream applications in both research and industry.

In the context of pharmaceutical research, 1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have focused on its pharmacological properties, particularly its ability to modulate specific biological pathways. For instance, research has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one has also been investigated for its potential neuroprotective effects. Preclinical studies using animal models have shown that this compound can reduce oxidative stress and protect neuronal cells from damage induced by various neurotoxic agents. These neuroprotective effects are attributed to the compound's ability to upregulate antioxidant enzymes and inhibit the activation of pro-apoptotic signaling pathways. These findings highlight the potential of 1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one in the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its therapeutic applications, 1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one has been explored for its use in chemical synthesis and materials science. The compound's unique structure makes it an excellent building block for the synthesis of more complex molecules with diverse functionalities. For example, it can be used as a starting material for the preparation of advanced polymers and functional materials with tailored properties. These materials have potential applications in areas such as drug delivery systems, sensors, and electronic devices.

The safety profile of 1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one is another important aspect that has been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in both research and industrial settings. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety and compliance with regulatory guidelines.

In conclusion, 1-(2,5-Dimethylphenyl)-3-methoxypropan-1-one (CAS No. 1216193-96-2) is a versatile compound with a wide range of potential applications in pharmaceutical research, chemical synthesis, and materials science. Its unique molecular structure and favorable biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential therapeutic uses of this compound will emerge, further solidifying its importance in the scientific community.